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Compound of Interest

Ethyl 3-
Compound Name:

oxocyclohexanecarboxylate

Cat. No.: B105176

An In-depth Technical Guide to Ethyl 3-oxocyclohexanecarboxylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties,
synthesis, and reactivity of Ethyl 3-oxocyclohexanecarboxylate (CAS No. 33668-25-6). Itis a
valuable intermediate in organic synthesis, particularly in the construction of complex molecular
architectures.[1][2]

Core Physical and Chemical Properties

Ethyl 3-oxocyclohexanecarboxylate is a cyclic 3-keto ester that typically appears as a
colorless to pale yellow liquid.[1][3][4] Its bifunctional nature, containing both a ketone and an
ester group, governs its chemical reactivity and makes it a versatile building block in synthetic
chemistry.[1][2]

Table 1: Physical and Chemical Data for Ethyl 3-oxocyclohexanecarboxylate
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Property Value Source(s)
Molecular Formula CoH1403 [11[31[5]
Molecular Weight 170.21 g/mol [31[5]
CAS Number 33668-25-6 [3][5]
Appearance Colorless to light yellow liquid [11[3114]
Boiling Point 249 °C [3]
Density 1.083 g/mL [31[6]
Flash Point 104 °C [3]
ethyl 3-oxocyclohexane-1-
IUPAC Name [5]
carboxylate
Ethyl Cyclohexanone-[3-
carboxylate, 3-
Synonyms ) [31[7]
Oxocyclohexanecarboxylic
acid ethyl ester
Solubility Soluble in organic solvents [1]

Storage Temperature

2-8°C

[3]

Spectroscopic Profile

The structural features of Ethyl 3-oxocyclohexanecarboxylate are well-defined by various

spectroscopic technigues.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Key signals include a triplet corresponding to the ethyl group's methyl protons

around 6 1.2-1.4 ppm and multiplets for the cyclohexanone ring protons between 6 2.1—

2.6 ppm.[2]

o 183C NMR: The spectrum confirms the presence of the ester and ketone carbonyls.[2][5][7]
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« Infrared (IR) Spectroscopy: The IR spectrum displays characteristic strong absorption bands
for the two carbonyl groups: one for the ester C=0 stretch at approximately 1740 cm~* and
another for the ketone C=0 stretch around 1710 cm~1.[2]

o Mass Spectrometry (MS): Mass spectral analysis, often coupled with Gas Chromatography
(GC-MS), shows a molecular ion peak corresponding to its molecular weight (m/z 170).[2][5]

[7]

Synthesis and Experimental Protocols

The most common synthesis of Ethyl 3-oxocyclohexanecarboxylate is through the Fischer
esterification of its corresponding carboxylic acid.

Experimental Protocol: Fischer Esterification

This protocol describes the synthesis from 3-oxo-1-cyclohexanecarboxylic acid.

Materials:

3-o0x0-1-cyclohexanecarboxylic acid (1.0 eq)

Ethanol (excess)

p-Toluenesulfonic acid (catalytic amount, e.g., 0.02 eq)

Toluene

Procedure:

e To a round-bottom flask, add 3-oxo-1-cyclohexanecarboxylic acid (e.g., 3.85 g, 27.1 mmol),
ethanol (7.91 mL), p-toluenesulfonic acid (0.097 g, 0.56 mmol), and toluene (65.9 mL).[3]

o Equip the flask with a Dean-Stark apparatus and a reflux condenser.[3]

o Heat the mixture to reflux and continue overnight, collecting the water byproduct in the Dean-
Stark trap.[3]
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 After the reaction is complete (monitored by TLC), cool the reaction mixture to room
temperature.[3]

o Concentrate the mixture under reduced pressure to remove the toluene and excess ethanol.

[3]

e The resulting crude product, a yellow oil, can be purified further by vacuum distillation if
necessary.[3]

Caption: Workflow for the synthesis of Ethyl 3-oxocyclohexanecarboxylate via Fischer
esterification.

Chemical Reactivity and Applications

The significance of Ethyl 3-oxocyclohexanecarboxylate in synthetic chemistry stems from
the reactivity of its 3-keto ester moiety.[2] The protons on the a-carbon (the carbon between the
two carbonyl groups) are acidic and can be easily removed by a base to form a stabilized
enolate.[2] This enolate is a powerful nucleophile, making the compound a key precursor for
various carbon-carbon bond-forming reactions.[2]

Key Reactions:

» Alkylation and Acylation: The enolate can be alkylated or acylated to introduce substituents
at the a-position.

o Condensation Reactions: It participates in condensation reactions like the Knoevenagel and
Michael additions.

» Decarboxylation: The ester can be hydrolyzed to the corresponding 3-keto acid, which
readily undergoes decarboxylation upon heating to yield cyclohexanone derivatives.[2]

This reactivity makes it an important intermediate for synthesizing complex molecules,
including carbazole-carboxamides which have shown activity as selective JAK2 inhibitors.[3]

Caption: Generalized reactivity of Ethyl 3-oxocyclohexanecarboxylate via its stabilized
enolate intermediate.
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Safety and Handling

Ethyl 3-oxocyclohexanecarboxylate is classified as an irritant.[3] It is known to cause skin
and serious eye irritation and may cause respiratory irritation.[5][8] It may also be harmful if
swallowed.[3][5]

Precautionary Measures:

o Handling: Use in a well-ventilated area.[8] Avoid all personal contact, including inhalation of
vapors.[8] Wear appropriate personal protective equipment (PPE), including protective
gloves, clothing, and eye/face protection.[3][9]

o Storage: Store in a cool, well-ventilated place.[10] Keep containers securely sealed when not
in use.[8][9]

» Spills: In case of a spill, contain and absorb with an inert material like sand or vermiculite.[8]
Prevent spillage from entering drains or waterways.[8]

o First Aid:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical attention if irritation persists.[8]

o Skin: Wash with plenty of soap and water.[9]

o Inhalation: Move the person to fresh air.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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